![molecular formula C6H4BrN3S B1450114 5-Bromoisothiazolo[3,4-b]pyridin-3-amine CAS No. 1823368-22-4](/img/structure/B1450114.png)
5-Bromoisothiazolo[3,4-b]pyridin-3-amine
Overview
Description
5-Bromoisothiazolo[3,4-b]pyridin-3-amine (BITP) is an organic compound with a wide range of applications in scientific research. BITP has been used in a variety of fields such as drug discovery, biochemistry, and pharmacology. It has been used in the synthesis of various compounds, and its biochemical and physiological effects have been studied extensively.
Scientific Research Applications
Synthesis and Anticonvulsant Activity : The compound 5-Bromoisothiazolo[3,4-b]pyridin-3-amine is associated with a group of heterocyclic systems that have been developed due to their anticonvulsant properties. This research focused on synthesizing new heterocyclic systems based on isothiazolo[5,4-b]pyrano(thiopyrano)[4,3-d]pyridine and isothiazolo[4,5-b]-2,7-naphthyridine, showing significant potential in medicinal chemistry (Paronikyan et al., 2002).
Antiproliferative Activity : Another study described the synthesis of 3-aminoisoxazolo[5,4-b]pyridine and several new 3-substituted aminoisoxazolo[5,4-b]pyridines. Notably, certain derivatives exhibited cytotoxic activity against various human or mouse tumor cell lines, suggesting the potential use of these compounds in cancer therapy (Poręba et al., 2002).
Antibacterial Properties : A study on the synthesis of new polyheterocyclic ring systems derived from 3-amino-5-bromo-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine demonstrated the potential of these compounds in medicinal chemistry. The synthesized heterocycles were characterized by IR and 1H NMR spectral techniques and their in vitro antibacterial properties were evaluated (Abdel‐Latif et al., 2019).
Synthesis of Isothiazolopyridines and Related Compounds : The synthesis of isothiazolopyridines, pyridothiazines, and pyridothiazepines, which possess valuable biological activities, was reported. These compounds were synthesized using both conventional chemical methods and modern microwave techniques, highlighting the versatility in the synthesis approaches (Youssef et al., 2012).
Synthesis of Heterocyclic Derivatives : Studies have reported the synthesis of various heterocyclic derivatives like 1,2,4-triazoles starting from isonicotinic acid hydrazide. These compounds have been evaluated for their antimicrobial activities, suggesting the broad applicability of such heterocycles in medicinal chemistry (Bayrak et al., 2009).
properties
IUPAC Name |
5-bromo-[1,2]thiazolo[3,4-b]pyridin-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4BrN3S/c7-3-1-4-5(8)11-10-6(4)9-2-3/h1-2H,8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MWJZKJHJNGWRNK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC2=NSC(=C21)N)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4BrN3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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